Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate

• IUPAC Name: ethyl 3-methylthieno[2,3-c][1,2]thiazole-5-carboxylate
• InChI: InChI=1S/C9H9NO2S2/c1-3-12-9(11)7-4-6-5(2)14-10-8(6)13-7/h4H,3H2,1-2H3
• InChI Key: VNGBTOOLBDSNIO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(SN=C2S1)C
• Molecular Formula: C9H9NO2S2
• DSSTOX Substance ID: DTXSID00513862
• Molecular Weight: 227.3 g/mol
• CAS No.: 82000-57-5

Description

Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate is a chemical compound with the molecular formula C9H9NO2S. It is commonly known as thifen and is used as a synthetic intermediate in the production of pharmaceuticals and agrochemicals.

Molecular Structure Analysis

The compound is characterized by its heterocyclic structure, containing a thieno[2,3-c]isothiazole ring system and an ethyl ester functional group. The molecular weight is 227.30 g/mol.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the available resources. It is known to be used as a synthetic intermediate, suggesting it participates in further reactions to produce other compounds.

Scientific Research Applications

Synthesis and Application in Dye Production

Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate is used in the synthesis of azo disperse dyes. These novel dyes are applied to polyester fabrics, showing significant color and fastness properties. Their characteristics are analyzed using NMR, IR, and visible absorption spectroscopy (Pawar, Bineesh, Kumar, Rangnekar, & Kanetkar, 2005).

Role in Photophysical Studies

The compound is involved in photophysical studies, particularly in photochemical reactions with various substances like ethyl 2-chlorothiazole-5-carboxylate. These studies explore the photophysical properties and singlet-oxygen sensitization capabilities of the synthesized products (Amati, Belviso, D’Auria, Lelj, Racioppi, & Viggiani, 2010).

Use in Pharmaceutical Research

In pharmaceutical research, derivatives of this compound, such as 5-amino-3-methyl-4-isothiazolecarboxylic acid derivatives, are synthesized. These compounds are studied for their immunological activity, including their effects on the humoral immune response and delayed-type hypersensitivity reaction (Lipnicka & Zimecki, 2007).

In Coordination Polymer Structures

The compound also plays a role in the construction of Cd(II) complexes in coordination polymers. These studies are significant for understanding the structural diversity and properties of these polymers, which are influenced by the positional isomeric effect of ligand isomers (Cisterna et al., 2018).

Applications in Fluorescent Probes

This compound derivatives are used in creating fluorescent probes for detecting biothiols like cysteine and homocysteine. This has implications for diagnostics and analytical chemistry, as these probes offer rapid, sensitive, and selective detection in physiological media (Na et al., 2016).

Safety and Hazards

The safety data sheet (SDS) for Ethyl 3-methylthieno[2,3-c]isothiazole-5-carboxylate provides information on its hazard identification, composition/information on ingredients, first-aid measures, fire-fighting measures, accidental release measures, handling and storage, exposure controls/personal protection, and physical and chemical properties.